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Compound of Interest

Compound Name: Gadolinium oxalate

Cat. No.: B1222893 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of Gadolinium Oxalate is paramount. This document provides immediate, procedural

guidance for the use of this compound in a laboratory setting.

Hazard Summary
Gadolinium oxalate is a chemical that poses several health risks. It is known to cause skin

and serious eye irritation, and may also lead to respiratory irritation.[1] Some safety data

sheets also classify it as harmful if swallowed or in contact with skin.[2][3] Therefore, strict

adherence to safety protocols is essential to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Gadolinium Oxalate
to prevent direct contact and inhalation.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Impermeable gloves should be

worn. Always inspect gloves

before use and use proper

removal techniques to avoid

skin contact.[4][5]

Eye & Face Protection Safety glasses or goggles

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[5][6]

Face protection may also be

required.[1]

Skin & Body Protection Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[4][6] For fires, full

protective gear is necessary.[2]

Respiratory Protection NIOSH-approved respirator

To be used if exposure limits

are exceeded or if irritation is

experienced.[4][6] Use in a

well-ventilated area is required.

[1]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area to keep airborne concentrations low.[1]

Avoid the formation of dust.[4][7]

Do not get the substance in your eyes, on your skin, or on your clothing.[2][6]

Wash your hands thoroughly after handling the material.[1]
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Do not eat, drink, or smoke in the work area.[2][4]

Storage:

Keep the container tightly closed.[1][2]

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the product away from food, drink, and animal feeding stuffs.[2]

Disposal Plan
All waste materials containing Gadolinium Oxalate must be treated as hazardous waste.

Dispose of the contents and container to an approved waste disposal plant.[1]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[6]

Do not allow the product to enter drains, other waterways, or the soil.[1][4]

Emergency Procedures: Spill and First Aid
A clear and efficient response to spills and accidental exposure is critical.

Spill Response Workflow:

Spill Detected Evacuate Immediate Area Ensure Adequate Ventilation Don Appropriate PPE 
(respirator, gloves, goggles, protective clothing)

Contain the Spill 
(use inert absorbent material)

Collect Spilled Material 
(use non-sparking tools) Place in a Sealed Container for Disposal Decontaminate Spill Area Spill Managed

Click to download full resolution via product page

Gadolinium Oxalate Spill Response Workflow

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1]
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Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[1] Seek medical attention if irritation persists.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1][7] Seek immediate medical attention.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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